Cas no 799252-12-3 (Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-)

Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- structure
799252-12-3 structure
Product Name:Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-
CAS No:799252-12-3
MF:C10H17N3OS
MW:227.32648062706
CID:556776
PubChem ID:1080984
Update Time:2025-04-19

Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-
    • Butanamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl- (9CI)
    • N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethylbutanamide
    • AKOS000652965
    • Butanamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3,3-dimethyl-(9ci)
    • 799252-12-3
    • Inchi: 1S/C10H17N3OS/c1-5-8-12-13-9(15-8)11-7(14)6-10(2,3)4/h5-6H2,1-4H3,(H,11,13,14)
    • InChI Key: JXHDTKDYKQGAFX-UHFFFAOYSA-N
    • SMILES: S1C(CC)=NN=C1NC(CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 227.109
  • Monoisotopic Mass: 227.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 83.1Ų
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